Cas no 42987-38-2 ({3-(dimethylamino)methyloxetan-3-yl}methanol)

{3-(dimethylamino)methyloxetan-3-yl}methanol structure
42987-38-2 structure
Product Name:{3-(dimethylamino)methyloxetan-3-yl}methanol
CAS No:42987-38-2
MF:C7H15NO2
MW:145.199502229691
MDL:MFCD11850033
CID:830057
PubChem ID:53442025
Update Time:2025-04-19

{3-(dimethylamino)methyloxetan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • (3-((dimethylamino)methyl)oxetan-3-yl)methanol
    • (3-((dimethylamino)methyl)oxetan-3-yl)methanol hydrobromide
    • [3-[(dimethylamino)methyl]oxetan-3-yl]methanol
    • {3-(dimethylamino)methyloxetan-3-yl}methanol
    • {3-[(DIMETHYLAMINO)METHYL]OXETAN-3-YL}METHANOL
    • 42987-38-2
    • SCHEMBL23275868
    • DB-424344
    • 3-[(Dimethylamino)methyl]oxetane-3-methanol
    • 3-[(Dimethylamino)methyl]-3-oxetanemethanol
    • SY283299
    • G72845
    • EN300-2947166
    • DTXSID60702997
    • MFCD11850033
    • MDL: MFCD11850033
    • Inchi: 1S/C7H15NO2/c1-8(2)3-7(4-9)5-10-6-7/h9H,3-6H2,1-2H3
    • InChI Key: RVCOTGICKJVIOX-UHFFFAOYSA-N
    • SMILES: O1CC(CO)(CN(C)C)C1

Computed Properties

  • Exact Mass: 145.110278721g/mol
  • Monoisotopic Mass: 145.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 32.7Ų

{3-(dimethylamino)methyloxetan-3-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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